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Cat. No.: B149592

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Oxocyclopentanecarbonitrile
(CAS 2941-29-9), a versatile synthetic intermediate. The document details its chemical and
physical properties, spectral data, and safety information. Key synthetic methodologies,
including the Dieckmann condensation and Thorpe-Ziegler cyclization, are discussed with
generalized experimental protocols and reaction pathway diagrams. While specific biological
activities for this compound are not extensively documented in current literature, its structural
motifs are present in molecules of pharmaceutical interest, suggesting potential for future
investigation. This guide serves as a foundational resource for researchers utilizing or
considering 2-Oxocyclopentanecarbonitrile in their synthetic and drug discovery endeavors.

Chemical and Physical Properties

2-Oxocyclopentanecarbonitrile, also known as 2-cyanocyclopentanone, is a cyclic ketone
and a nitrile.[1] Its chemical structure and properties make it a useful building block in organic
synthesis.[2]

Table 1: Chemical and Physical Properties of 2-Oxocyclopentanecarbonitrile
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Property Value Reference(s)

CAS Number 2941-29-9 [1]

Molecular Formula CeH7NO [1]

Molecular Weight 109.13 g/mol [1]
2-oxocyclopentane-1-

IUPAC Name o [1]
carbonitrile

2-Cyanocyclopentanone, 2-
Synonyms [1]
Cyano-1-cyclopentanone

Appearance Colorless liquid [2]
Boiling Point Not specified
Melting Point Not specified
Density Not specified

B Soluble in organic solvents,
Solubility _ _ [2]
insoluble in water.[2]

Spectral Data

The structural features of 2-Oxocyclopentanecarbonitrile can be confirmed through various
spectroscopic techniques.

Table 2: Spectral Data of 2-Oxocyclopentanecarbonitrile
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Spectrum Type Key Peaks/Features Reference(s)

Data available, specific shifts
1H NMR can be found in spectral [1]
databases.

Data available, specific shifts
13C NMR can be found in spectral [3]

databases.

Characteristic peaks for C=0
(ketone) and C=N (nitrile)
functional groups are
expected. The carbonyl stretch
Infrared (IR) for cyclic ketones typically [41[5][6]
appears around 1740-1780
cm~1. The nitrile stretch is
expected in the 2210-2260

cm~1 region.

Molecular ion peak

corresponding to the molecular
Mass Spectrometry (MS) weight (109.13 m/z) and [1]

characteristic fragmentation

patterns can be observed.

Safety and Handling

2-Oxocyclopentanecarbonitrile is classified as harmful and requires careful handling in a
laboratory setting.[7]

Table 3: GHS Hazard Information for 2-Oxocyclopentanecarbonitrile
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Hazard Statement

Precautionary
Statement

Pictogram Reference(s)

Harmful if swallowed.

Wash hands
thoroughly after
handling. Do not eat,
drink or smoke when
using this product. IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. Rinse

mouth.

GHSO07 (Exclamation

Mark) 5]

Harmful in contact

with skin.

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

GHSO07 (Exclamation

Mark) 18]

Causes skin irritation.

Wash skin with plenty
of water. If skin
irritation occurs: Get
medical
advice/attention. Take
off contaminated
clothing and wash it

before reuse.

GHSO07 (Exclamation

Mark) 5]

Causes serious eye

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact

lenses, if present and

GHSO07 (Exclamation 8]

irritation. Mark)
easy to do. Continue
rinsing. If eye irritation
persists: Get medical
advice/attention.
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Avoid breathing

dust/fume/gas/mist/iva

pors/spray. Use only

outdoors or in a well-

ventilated area. IF

INHALED: Remove GHSO07 (Exclamation

person to fresh airand  Mark)

Harmful if inhaled.

keep comfortable for
breathing. Call a
POISON CENTER or
doctor/physician if you

feel unwell.

Store in a well-

] ventilated place. Keep )
May cause respiratory ) i GHSO07 (Exclamation
T container tightly
irritation. Mark)
closed. Store locked

up.

Handling Recommendations: Use in a well-ventilated area, preferably in a chemical fume hood.
[7] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[7] Avoid contact with skin, eyes, and clothing.[7] Store in a cool,
dry place away from heat and incompatible materials such as oxidizing agents.[7]

Synthetic Methodologies

The synthesis of 2-Oxocyclopentanecarbonitrile is typically achieved through intramolecular
cyclization reactions. The two most prominent methods are the Dieckmann condensation and
the Thorpe-Ziegler cyclization.

Dieckmann Condensation

The Dieckmann condensation is an intramolecular Claisen condensation of a diester in the
presence of a strong base to form a [3-keto ester.[9][10][11] For the synthesis of 2-
Oxocyclopentanecarbonitrile, a derivative of adipic acid would be the starting material, which
upon cyclization, hydrolysis, and decarboxylation would yield the target molecule.
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Generalized Experimental Protocol (Dieckmann Condensation):

Reaction Setup: A dry, round-bottom flask equipped with a reflux condenser and a nitrogen
inlet is charged with a suitable anhydrous solvent (e.g., toluene, ethanol).

o Base Addition: A strong base, such as sodium ethoxide or sodium hydride, is added to the
solvent.

o Substrate Addition: The adipate diester (e.g., diethyl adipate) is added dropwise to the stirred
suspension of the base at an appropriate temperature (often elevated).

e Reaction: The reaction mixture is heated at reflux for several hours to drive the cyclization to
completion.

o Workup: After cooling to room temperature, the reaction is quenched by the addition of a
weak acid (e.g., acetic acid) or water. The organic layer is separated, washed with brine,
dried over an anhydrous salt (e.g., MgSOa), and the solvent is removed under reduced
pressure.

» Hydrolysis and Decarboxylation: The resulting 3-keto ester is then subjected to acidic or
basic hydrolysis followed by heating to induce decarboxylation, yielding 2-cyclopentanone.

o Cyanation: The final step would involve the introduction of the nitrile group at the alpha
position of the cyclopentanone, for which various cyanation methods can be employed.

Note: This is a generalized protocol. Specific conditions such as reaction time, temperature,
and purification methods need to be optimized for the specific substrate and scale.

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-Oxocyclopentanecarbonitrile via
Dieckmann Condensation. (Within 100 characters)

Thorpe-Ziegler Cyclization
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The Thorpe-Ziegler reaction is an intramolecular version of the Thorpe reaction, involving the
base-catalyzed cyclization of a dinitrile to form a cyclic a-cyano enamine, which upon
hydrolysis yields a cyclic a-cyanoketone.[12][13][14] This method is particularly well-suited for
the synthesis of 2-Oxocyclopentanecarbonitrile from adiponitrile.

Generalized Experimental Protocol (Thorpe-Ziegler Cyclization):

o Reaction Setup: A dry reaction vessel is charged with an anhydrous aprotic solvent (e.qg.,
THF, toluene) under an inert atmosphere.

o Base Addition: A strong, non-nucleophilic base such as sodium hydride or lithium
diisopropylamide (LDA) is added to the solvent.

o Substrate Addition: Adiponitrile is added slowly to the base suspension at a controlled
temperature (often low temperature for LDA).

o Reaction: The mixture is stirred, and the temperature may be gradually increased to promote
cyclization. The reaction progress can be monitored by techniques like TLC or GC.

e Hydrolysis: Upon completion of the cyclization, the reaction is carefully quenched with an
agueous acid solution (e.g., dilute HCI or H2S0Oa4). This step hydrolyzes the intermediate
enamine to the corresponding ketone.

o Workup and Purification: The product is extracted into an organic solvent. The organic layer
is washed, dried, and concentrated. The crude product is then purified by a suitable method
such as distillation or column chromatography to afford 2-Oxocyclopentanecarbonitrile.

eeeeeeeeeee p Strong Base Addition Dinitrile Addition stramolecular Cycliz Acidic Hydrolysis Workup & Purification
(Anhydro: s Iver \ rt Atmosphere) (e.g., NaH, LDA) (Adiponi \ le) yel ydroly: (Extraction, Chromatography)
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Caption: Generalized workflow for the synthesis of 2-Oxocyclopentanecarbonitrile via
Thorpe-Ziegler Cyclization. (Within 100 characters)

Biological Activity and Potential Applications
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Currently, there is a lack of specific studies in the scientific literature detailing the biological
activity or pharmacological profile of 2-Oxocyclopentanecarbonitrile. However, the
cyclopentanone and nitrile moieties are present in various biologically active molecules.

o Cyclopentanone Derivatives: The cyclopentanone ring is a core structure in many natural
products and synthetic compounds with a wide range of biological activities, including anti-
inflammatory, anticancer, and antimicrobial properties.[15]

« Nitrile-Containing Compounds: The nitrile group can act as a key pharmacophore,
participating in hydrogen bonding and other interactions with biological targets. It is also a
versatile functional group that can be transformed into other functionalities, making it
valuable in medicinal chemistry.[16][17]

Given the presence of these structural features, 2-Oxocyclopentanecarbonitrile could serve
as a valuable starting material for the synthesis of novel compounds with potential therapeutic
applications. Further research is warranted to explore the biological activities of this compound
and its derivatives. Due to the absence of specific data, a signaling pathway diagram cannot be
provided at this time.

Conclusion

2-Oxocyclopentanecarbonitrile (CAS 2941-29-9) is a readily accessible synthetic
intermediate with well-defined chemical and physical properties. Its synthesis is achievable
through established organic reactions like the Dieckmann condensation and Thorpe-Ziegler
cyclization. While its own biological activity remains to be elucidated, its structural components
suggest that it is a promising scaffold for the development of novel chemical entities for
biological screening. This guide provides a solid foundation of technical information for
scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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